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Compound of Interest

Compound Name: Sodium thiosalicylate

Cat. No.: B085810

Based on a comprehensive review of current literature, there are no specific, established
applications of sodium thiosalicylate in the field of proteomics research. While the individual
chemical moieties of sodium thiosalicylate—a thiol group and a salicylate group—suggest
potential reactivity with proteins, dedicated methodologies or significant research
demonstrating its use in proteomics workflows such as protein cross-linking, modification for
mass spectrometry, or other analytical techniques are not documented in the reviewed
scientific literature.

Researchers in proteomics often utilize a variety of reagents to study protein structure, function,
and interactions. These include cross-linking agents to study protein-protein interactions,
detergents for protein solubilization, and various chemical probes for activity-based protein
profiling. While compounds with thiol-reactive groups are common in proteomics for targeting
cysteine residues, sodium thiosalicylate itself has not emerged as a standard reagent for
these purposes.

For researchers interested in related proteomics applications, several established techniques
and reagents are widely used:

Alternative Approaches in Proteomics Research:

e Cross-Linking Mass Spectrometry (XL-MS): This powerful technique provides information
about the three-dimensional structure of proteins and protein complexes. It involves
covalently linking amino acid residues that are in close proximity, followed by mass
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spectrometric analysis to identify the cross-linked peptides. Common cross-linking agents
include disuccinimidyl suberate (DSS) and bis(sulfosuccinimidyl)suberate (BS3).[1][2][3]

e Analysis of S-acylation: This is a crucial post-translational modification involving the
attachment of fatty acids to cysteine residues. Mass spectrometry-based proteomics is a key
strategy for identifying and characterizing S-acylated proteins and their sites of modification.

[415][6]

o Detergents in Proteomics: Detergents like sodium deoxycholate (SDC) are widely used for
the solubilization and digestion of proteins, particularly membrane proteins, to make them
amenable to mass spectrometry analysis.[7][8][9]

While sodium thiosalicylate's role in proteomics is not currently established, the field is
continuously evolving with the development of new chemical tools and methodologies. Future
research may explore the potential of novel thiol-containing compounds for specific
applications in protein analysis. However, for current research needs, scientists and drug
development professionals should refer to the well-documented and validated methods and
reagents available in the field of proteomics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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